Cas no 1804164-98-4 (4-Ethyl-3-iodophenylhydrazine)

• Product Name: 4-Ethyl-3-iodophenylhydrazine
• CAS No: 1804164-98-4
• MF: C₈H₁₁IN₂
• MW: 262.090813875198
• CID: 4934492
• Update Time: 2025-07-24

4-Ethyl-3-iodophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-3-iodophenylhydrazine

• Inchi： 1S/C8H11IN2/c1-2-6-3-4-7(11-10)5-8(6)9/h3-5,11H,2,10H2,1H3
• InChI Key： XBTCKYRAUHKVFJ-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1CC)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• XLogP3: 2.6
• Topological Polar Surface Area: 38

Additional information on 4-Ethyl-3-iodophenylhydrazine

Professional Introduction to 4-Ethyl-3-iodophenylhydrazine (CAS No. 1804164-98-4)

4-Ethyl-3-iodophenylhydrazine (CAS No. 1804164-98-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and chemical properties, serves as a valuable intermediate in the synthesis of various pharmacologically active molecules. Its molecular structure, featuring both an ethyl substituent and an iodine atom on a phenyl ring, coupled with a hydrazine moiety, makes it a versatile building block for further chemical modifications and functionalizations.

The significance of 4-Ethyl-3-iodophenylhydrazine lies in its potential applications across multiple domains of chemical biology and drug discovery. The presence of the iodine atom allows for various cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures. These reactions are widely employed in the synthesis of biaryl compounds, which are prevalent in many therapeutic agents. Furthermore, the hydrazine group provides a reactive site for forming imines, azines, and other nitrogen-containing heterocycles, which are crucial for developing drugs targeting neurological disorders, infectious diseases, and cancer.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 4-Ethyl-3-iodophenylhydrazine has emerged as a key intermediate in this pursuit. For instance, studies have demonstrated its utility in synthesizing small-molecule inhibitors that modulate enzyme activity relevant to metabolic diseases. The compound’s ability to undergo selective functionalization has enabled researchers to design molecules that interact with biological targets with high precision. This has been particularly noteworthy in the development of kinase inhibitors, which play a critical role in treating cancers and inflammatory conditions.

The pharmaceutical industry has also explored the use of 4-Ethyl-3-iodophenylhydrazine in the synthesis of antimicrobial agents. The structural features of this compound facilitate the creation of molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Recent advancements in medicinal chemistry have highlighted its role in generating novel antibiotics capable of overcoming multidrug resistance. This is achieved by leveraging its reactivity to introduce diverse pharmacophores that can interact with bacterial targets in unique ways.

Beyond its applications in drug discovery, 4-Ethyl-3-iodophenylhydrazine has found utility in materials science and organic synthesis research. Its unique reactivity makes it a valuable precursor for synthesizing advanced materials with tailored properties. For example, researchers have utilized this compound to develop organic semiconductors and light-emitting diodes (OLEDs), where precise control over molecular structure is essential for optimizing device performance. Additionally, its role as a building block in complex organic syntheses has contributed to the development of new synthetic methodologies that enhance efficiency and sustainability.

The synthesis of 4-Ethyl-3-iodophenylhydrazine itself is an intricate process that requires careful optimization to ensure high yield and purity. Current methodologies often involve multi-step reactions starting from readily available aromatic precursors. The introduction of the ethyl group and the iodine atom typically involves selective alkylation and halogenation steps, respectively. Advances in catalytic systems have significantly improved the efficiency of these transformations, reducing both reaction times and waste generation.

In conclusion, 4-Ethyl-3-iodophenylhydrazine (CAS No. 1804164-98-4) represents a cornerstone compound in modern chemical biology and pharmaceutical research. Its unique structural features enable diverse applications across drug discovery, materials science, and organic synthesis. As research continues to uncover new methodologies and applications, this compound is poised to remain a vital tool for scientists seeking to develop innovative solutions to global health challenges.